2-ethyl-7-(4-methoxyphenyl)-3-phenylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 2-ethyl-7-(4-methoxyphenyl)-3-phenylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C21H19N3O/c1-3-18-20(16-7-5-4-6-8-16)21-22-14-13-19(24(21)23-18)15-9-11-17(25-2)12-10-15/h4-14H,3H2,1-2H3
• InChI Key: KYHVMRBXFGBWOZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=CC=NC2=C1C3=CC=CC=C3)C4=CC=C(C=C4)OC
• Molecular Formula: C21H19N3O
• Molecular Weight: 329.4 g/mol

Description

Pyrazolo[1,5-a]pyrimidines are a type of aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They have been proven to have antiviral, anticancer, antioxidant, and antimicrobial activity.

Synthesis Analysis

A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of these compounds can be analyzed using techniques such as mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds can be complex and involve multiple steps. The exact reactions would depend on the specific compounds being synthesized.

Mechanism of Action

The mechanism of action of these compounds is often related to their ability to inhibit the expression and activities of certain vital inflammatory mediators. For example, they may inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells.